Thidiazuron

• CAS No.: 51707-55-2
• Product Name: Thidiazuron
• Molecular Formula: C9H8N4OS
• Molecular Weight: 220.25 g/mol
• IUPAC Name: 1-phenyl-3-(thiadiazol-5-yl)urea
• Standard InChI: InChI=1S/C9H8N4OS/c14-9(12-8-6-10-13-15-8)11-7-4-2-1-3-5-7/h1-6H,(H2,11,12,14)
• Standard InChIKey: HFCYZXMHUIHAQI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)NC2=CN=NS2
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NC2=CN=NS2
• Colorform: Colorless crystals
• Melting Point: 210.5 - 212.5 °C (decomposes)
• Description: Thidiazuron is a member of ureas.
• Solubility: 9.08e-05 M; >500 g/L in dimethyl sulfoxide; > 500 g/L in dimethylformamide; 21.5 g/L in cyclohexane; 4.5 g/L in methanol; 8 g/L in acetone; 0.002 g/L in hexane at 20 °C; 0.003 g/L at 20 °C; 1.1 g/L in ethyl acetate at 20 °C; In water, 20 mg/L at 23 °C
• Synonyms: N-Phenyl-N’-1,2,3-thiadiazol-5-ylurea; 1-Phenyl-3-(1,2,3-thiadiazol-5-yl)urea; Avguron; CCG-24904; Dropp; Dropp SC; Lift; N-Phenyl-N’-1,2,3-thiadiazol-5-ylurea; SN 49537; TAG; TAG (plant growth regulator); TDZ
• Vapor Pressure: 2.30e-11 mmHg; 2.30X10-11 mmHg at 25 °C
• Reference: Schulze J., Improvements in Cereal Tissue Culture by Thidiazuron: A Review, Fruit, Vegetable and Cereal Science and Biotechnology, Vol. 1(2), pp. 64-79, 2007.
• PubChem Compound: 40087
• Last Modified: Nov 11 2021